Cas no 898765-71-4 (6-(3-Chlorophenyl)-6-oxohexanoic acid)

• Product Name: 6-(3-Chlorophenyl)-6-oxohexanoic acid
• CAS No: 898765-71-4
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 879533
• PubChem ID: 24726915
• Update Time: 2025-06-08

6-(3-Chlorophenyl)-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-CHLOROPHENYL)-6-OXOHEXANOIC ACID
• MFCD01320066
• MS-20999
• 898765-71-4
• SCHEMBL10952964
• AKOS016022371
• 6-(3-CHLOROPHENYL)-6-OXOHEXANOICACID
• DTXSID30645302
• 6-(3-Chlorophenyl)-6-oxohexanoic acid

• MDL： MFCD01320066
• Inchi： 1S/C12H13ClO3/c13-10-5-3-4-9(8-10)11(14)6-1-2-7-12(15)16/h3-5,8H,1-2,6-7H2,(H,15,16)
• InChI Key： JOLSUYLAPCAEPT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 240.05500
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.243
• Boiling Point: 428.2°C at 760 mmHg
• Flash Point: 212.8°C
• Refractive Index: 1.545
• PSA: 54.37000
• LogP: 3.16770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(3-Chlorophenyl)-6-oxohexanoic acid

Introduction to 6-(3-Chlorophenyl)-6-oxohexanoic acid (CAS No. 898765-71-4)

6-(3-Chlorophenyl)-6-oxohexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 898765-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chlorophenyl group and a β-keto acid moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 6-(3-Chlorophenyl)-6-oxohexanoic acid consists of a hexanoic acid backbone substituted with a 3-chlorophenyl ring at the sixth carbon position and an acetyl group at the sixth carbon, forming a β-keto acid. This structural configuration imparts distinct reactivity, making it a versatile building block for synthetic chemists. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical transformations, including condensation reactions, Michael additions, and enolate formation, which are pivotal in drug discovery processes.

In recent years, 6-(3-Chlorophenyl)-6-oxohexanoic acid has been explored as a key intermediate in the synthesis of bioactive molecules. Its utility extends to the development of potential inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in generating derivatives with antimicrobial and anti-inflammatory properties. The chlorophenyl moiety, in particular, is known to enhance binding affinity to biological targets, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 6-(3-Chlorophenyl)-6-oxohexanoic acid is its application in the synthesis of non-peptide mimetics. These compounds are increasingly important in drug development due to their improved pharmacokinetic profiles compared to traditional peptide-based drugs. The β-keto acid functionality allows for facile derivatization into enol esters or thioesters, which are commonly used in peptide coupling reactions. This adaptability has made 6-(3-Chlorophenyl)-6-oxohexanoic acid a preferred choice for researchers aiming to develop novel peptide mimetics with enhanced stability and bioavailability.

Recent advancements in computational chemistry have further highlighted the potential of 6-(3-Chlorophenyl)-6-oxohexanoic acid as a lead compound. Molecular docking studies have revealed its promising interactions with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. These findings align with the growing interest in developing small-molecule modulators that can selectively target specific disease pathways without off-target effects.

The synthesis of 6-(3-Chlorophenyl)-6-oxohexanoic acid typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the chlorination of a phenyl derivative followed by Grignard addition or condensation with appropriate carbonyl compounds. The efficiency and scalability of these synthetic pathways are critical for industrial applications, particularly in pharmaceutical manufacturing where cost-effectiveness and reproducibility are paramount.

From a biochemical perspective, 6-(3-Chlorophenyl)-6-oxohexanoic acid has been investigated for its potential role as a metabolic intermediate. Its structural similarity to certain natural products suggests that it could be incorporated into metabolic pathways or serve as a precursor for bioactive molecules synthesized by microorganisms. This hypothesis is supported by preliminary studies indicating that derivatives of this compound can influence enzyme activity in vitro.

The pharmaceutical industry has taken notice of 6-(3-Chlorophenyl)-6-oxohexanoic acid due to its broad applicability across multiple therapeutic areas. Researchers are particularly interested in its potential as an antitumor agent, given its ability to modulate key signaling pathways involved in cancer cell proliferation. Additionally, its structural features make it a candidate for developing treatments against infectious diseases caused by resistant pathogens.

In conclusion, 6-(3-Chlorophenyl)-6-oxohexanoic acid (CAS No. 898765-71-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and reactivity profile position it as a crucial intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug development is expected to grow further, solidifying its role as a cornerstone in modern medicinal chemistry.